2-{[1,1'-biphenyl]-4-yl}-N-(cyanomethyl)-N-methylacetamide

• IUPAC Name: N-(cyanomethyl)-N-methyl-2-(4-phenylphenyl)acetamide
• InChI: InChI=1S/C17H16N2O/c1-19(12-11-18)17(20)13-14-7-9-16(10-8-14)15-5-3-2-4-6-15/h2-10H,12-13H2,1H3
• InChI Key: VKGYLCIRWCMNHS-UHFFFAOYSA-N
• Canonical SMILES: CN(CC#N)C(=O)CC1=CC=C(C=C1)C2=CC=CC=C2
• Molecular Formula: C17H16N2O
• Molecular Weight: 264.32 g/mol
• CAS No.: 1333854-45-7

Description

“2-{[1,1’-biphenyl]-4-yl}-N-(cyanomethyl)-N-methylacetamide” is a complex organic compound. It has a linear formula of C16H12N2. This compound is part of the cyanoacetamide derivatives, which are considered one of the most important precursors for heterocyclic synthesis.

Synthesis Analysis

The synthesis of cyanoacetamides like this compound can be carried out in several ways. The most versatile and economical method involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates, using different reaction conditions to yield cyanoacetamide derivatives.

Chemical Reactions Analysis

Cyanoacetamide derivatives are utilized extensively as reactants where the carbonyl and the cyano functions of these compounds are suitably situated to enable reactions with common bidentate reagents to form a variety of heterocyclic compounds. The active hydrogen on C-2 of these compounds can take part in a variety of condensation and substitution reactions.